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Compound of Interest

Compound Name: Anti-inflammatory agent 48

Cat. No.: B12389159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Compound 48/80 is a potent mast cell degranulator widely utilized in allergy research to induce

non-IgE-dependent hypersensitivity reactions. Its application in intranasal allergy models

provides a valuable tool for studying the mechanisms of allergic rhinitis, evaluating novel

therapeutic agents, and understanding the role of mast cells in nasal inflammatory responses.

These application notes provide detailed protocols and data for the use of Compound 48/80 in

murine models of allergic rhinitis.

Mechanism of Action
Compound 48/80, a polymer of p-methoxy-N-methyl-phenylethylamine crosslinked with

formaldehyde, directly activates mast cells, leading to the release of a plethora of pre-formed

and newly synthesized inflammatory mediators.[1] This process is initiated through the

activation of G-proteins, triggering a signaling cascade that results in mast cell degranulation

and the subsequent release of histamine, cytokines, and other pro-inflammatory molecules.[1]

This non-immunological activation allows for the study of mast cell-driven allergic responses

independent of antigen-specific IgE sensitization.
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Caption: Signaling pathway of Compound 48/80-induced mast cell degranulation.
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Experimental Protocols
Murine Model of Allergic Rhinitis Induced by Ovalbumin
and Compound 48/80
This protocol describes the induction of an allergic rhinitis model in Balb/c mice through

intranasal administration of Ovalbumin (OVA) in conjunction with Compound 48/80 to enhance

the allergic response.[2][3]

Materials:

Female Balb/c mice

Ovalbumin (OVA)

Compound 48/80

Sterile saline

Micropipettes

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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